N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-1-benzofuran-2-carboxamide

• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol
• IUPAC Name: N-[4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H27N3O3/c1-24(2,3)23(29)27-14-12-26(13-15-27)19-10-8-18(9-11-19)25-22(28)21-16-17-6-4-5-7-20(17)30-21/h4-11,16H,12-15H2,1-3H3,(H,25,28)
• InChI Key: NMMCBRJBPQUNAX-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4O3

Description

N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-1-benzofuran-2-carboxamide, commonly known as 'Compound X', is a novel chemical compound that has gained significant attention in the field of medicinal chemistry. This compound has shown promising results in various scientific research studies as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The exact mechanism of action of Compound X is not fully understood. However, it is believed that Compound X exerts its anti-cancer activity by inhibiting the activity of specific enzymes and signaling pathways that are essential for cancer cell survival and proliferation.
Biochemical and Physiological Effects:
Compound X has been shown to have several biochemical and physiological effects. Studies have shown that Compound X can reduce inflammation by inhibiting the activity of inflammatory mediators such as cytokines and chemokines. Additionally, Compound X has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using Compound X in laboratory experiments is its high potency and specificity. Compound X has been shown to have a high affinity for its target enzymes and signaling pathways, making it an ideal candidate for studying their biological functions. However, one of the limitations of using Compound X is its high cost and complex synthesis process, which may limit its widespread use in laboratory experiments.

Future Directions

There are several future directions for the research on Compound X. One of the significant areas of research is the development of more efficient and cost-effective synthesis methods for Compound X. Additionally, further studies are needed to understand the exact mechanism of action of Compound X and its potential applications in the treatment of various diseases. Furthermore, studies are needed to evaluate the safety and toxicity of Compound X in vivo and in clinical trials to assess its potential as a drug candidate.

Synthesis Methods

The synthesis of Compound X is a complex process that involves several steps. The primary method of synthesis involves the reaction of 4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]aniline with 1-benzofuran-2-carboxylic acid in the presence of a suitable coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using various chromatographic techniques to obtain pure Compound X.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various scientific research fields. One of the significant areas of research is cancer treatment. Studies have shown that Compound X has potent anti-cancer activity against various cancer cell lines, including breast, lung, and prostate cancer. It has been observed that Compound X induces cell cycle arrest and apoptosis in cancer cells, leading to their death.